Cas no 155134-26-2 (1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester)

1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester structure
155134-26-2 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester
CAS No:155134-26-2
MF:C17H15NO2
MW:265.306504487991
CID:1331074
PubChem ID:952042
Update Time:2025-04-20

1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester
    • methyl 1-benzylindole-3-carboxylate
    • 1-BENZYL-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
    • 1-benzylindole-3-carboxylic acid methyl ester
    • methyl 1-benzyl-1H-indole-3-carboxylate
    • Methyl 1-benzyl-3-indolecarboxylate
    • methyl N-benzylindole-3-carboxylate
    • DTXSID20359209
    • SCHEMBL2430574
    • 155134-26-2
    • IDQMIKZRJYUQAP-UHFFFAOYSA-N
    • CHEMBL4638829
    • Inchi: 1S/C17H15NO2/c1-20-17(19)15-12-18(11-13-7-3-2-4-8-13)16-10-6-5-9-14(15)16/h2-10,12H,11H2,1H3
    • InChI Key: IDQMIKZRJYUQAP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 265.11000
  • Monoisotopic Mass: 265.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23000
  • LogP: 3.47620

1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester Production Method

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